2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-[(2,5-difluorophenyl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H16F2N4/c16-13-2-3-14(17)12(10-13)11-20-6-8-21(9-7-20)15-18-4-1-5-19-15/h1-5,10H,6-9,11H2
• InChI Key: ZUXYDLKOVYXPNF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=CC(=C2)F)F)C3=NC=CC=N3
• Molecular Formula: C15H16F2N4
• Molecular Weight: 290.31 g/mol

Description

2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its ability to modulate various biological processes, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The exact mechanism of action of 2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine is not fully understood, but it is believed to act as a modulator of various receptors and ion channels in the brain and other tissues. This compound has been shown to interact with several different types of receptors, including serotonin, dopamine, and adrenergic receptors.
Biochemical and Physiological Effects:
2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine has been shown to have a wide range of biochemical and physiological effects. These include modulation of neurotransmitter release, alteration of receptor binding, and changes in cell signaling pathways. This compound has also been shown to have potential therapeutic applications in the treatment of various neurological disorders, including depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine in lab experiments is its ability to modulate various biological processes, making it a valuable tool for researchers in a variety of fields. However, there are also some limitations to using this compound, including the need for careful dosing and potential side effects on cellular and organismal function.

Future Directions

There are many potential future directions for research involving 2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine. Some possible areas of study include its potential therapeutic applications in the treatment of neurological disorders, its effects on cellular and organismal function, and its interactions with other compounds and molecules in biological systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a variety of scientific fields.

Synthesis Methods

The synthesis of 2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine involves the reaction of 2,5-difluorobenzylamine with pyrimidine-2,4-dione in the presence of a suitable catalyst. The resulting compound can be purified using standard techniques such as column chromatography.

Scientific Research Applications

2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine has been used in a wide range of scientific studies, including those related to neuroscience, pharmacology, and cancer research. This compound has been shown to modulate various biological processes, including neurotransmitter release, receptor binding, and cell signaling.